3'-O-Dansyladenosine

• CAS No.: 77446-71-0
• Molecular Formula: C22H24N6O6S
• Molecular Weight: 500.5 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] 5-(dimethylamino)naphthalene-1-sulfonate
• InChI: InChI=1S/C22H24N6O6S/c1-27(2)14-7-3-6-13-12(14)5-4-8-16(13)35(31,32)34-19-15(9-29)33-22(18(19)30)28-11-26-17-20(23)24-10-25-21(17)28/h3-8,10-11,15,18-19,22,29-30H,9H2,1-2H3,(H2,23,24,25)/t15-,18-,19-,22-/m1/s1
• InChI Key: PFVOMAIBZGSHNC-CIVUBGFFSA-N
• SMILES: CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)OC3C(OC(C3O)N4C=NC5=C(N=CN=C54)N)CO
• Isomeric SMILES: CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)O[C@@H]3[C@H](O[C@H]([C@@H]3O)N4C=NC5=C(N=CN=C54)N)CO
• Synonyms: 3'-O-(5-(dimethylamino)naphthalene-1-sulfonyl)adenosine; 3'-O-dansyladenosine

Description

3'-O-Dansyladenosine (CAS: 77446-71-0) is a fluorescent adenosine derivative characterized by a dansyl (5-dimethylaminonaphthalene-1-sulfonyl) group attached to the 3'-hydroxyl position of the ribose moiety . Its molecular formula is C₂₂H₂₄N₆O₆S (MW: 500.53 g/mol). The dansyl group confers strong fluorescence properties, making this compound a critical tool in biochemical assays, such as monitoring enzyme activity (e.g., nucleotidases or kinases) and studying nucleic acid interactions. Synthesis typically involves coupling a dansyl-N-hydroxysuccinimide (NHS) ester to the 3'-OH of adenosine under controlled conditions, followed by purification via HPLC .

Comparison with Similar Compounds

3'-O-Methyladenosine

• Structure: A methyl group replaces the 3'-OH of adenosine (C₁₁H₁₅N₅O₄; MW: 281.27 g/mol) .
• Applications: Acts as a metabolic marker in studies of RNA modification and methylation pathways. Used to investigate adenosine deaminase specificity due to its resistance to enzymatic cleavage at the 3'-position.
• Synthesis: Methylation of adenosine using methyl iodide under basic conditions .

2'-O-Methyladenosine

• Structure : Methylation occurs at the 2'-OH position (C₁₁H₁₅N₅O₄; MW: 281.27 g/mol) .
• Applications :
  • Enhances RNA stability in antisense oligonucleotides by preventing ribonuclease cleavage.
  • Critical in siRNA and CRISPR-Cas9 guide RNA design.

2',3',5'-tri-O-Acetyladenosine

• Structure : Acetyl groups protect the 2', 3', and 5'-OH positions (C₁₄H₁₇N₅O₇; MW: 367.32 g/mol) .
• Applications :
  • Intermediate in nucleoside analog synthesis (e.g., prodrugs for antiviral agents).
  • Improved lipophilicity aids in cellular uptake.
• Safety : Requires standard laboratory precautions (e.g., ventilation, avoiding oxidants) .

3'-O-Propargyladenosine

• Structure : A propargyl group (-C≡CH) replaces the 3'-OH (C₁₃H₁₅N₅O₄; MW: 305.29 g/mol) .
• Applications :
  • Enables bioorthogonal "click chemistry" (azide-alkyne cycloaddition) for bioconjugation.
  • Used in fluorescent tagging and drug delivery systems.

8-azido-2'-O-Dansyladenosine Triphosphate

• Structure : Combines a 2'-O-dansyl group and an 8-azido modification (C₂₂H₂₄N₁₀O₁₃P₃S; MW: 785.45 g/mol) .
• Applications :
  • Dual functionality: Fluorescence (dansyl) and bioorthogonal reactivity (azide) for tracking nucleotide incorporation in live cells.
  • Critical in studying DNA polymerase activity and metabolic labeling.

Research Findings and Distinct Features

• Fluorescence vs. Stability: 3'-O-Dansyladenosine’s dansyl group provides superior fluorescence quantum yield compared to non-fluorinated analogs like 3'-O-Methyladenosine. However, the latter’s methyl group enhances metabolic stability .
• Enzymatic Resistance: 2'-O-Methyladenosine resists ribonuclease cleavage, whereas 3'-O-Dansyladenosine is more susceptible due to steric hindrance from the dansyl group .
• Synthetic Flexibility: Acetylated derivatives (e.g., 2',3',5'-tri-O-acetyladenosine) are pivotal intermediates, enabling selective deprotection for further functionalization .